Ethyl 3-(2-(cyclohexanecarboxamido)acetamido)benzoate

• IUPAC Name: ethyl 3-[[2-(cyclohexanecarbonylamino)acetyl]amino]benzoate
• InChI: InChI=1S/C18H24N2O4/c1-2-24-18(23)14-9-6-10-15(11-14)20-16(21)12-19-17(22)13-7-4-3-5-8-13/h6,9-11,13H,2-5,7-8,12H2,1H3,(H,19,22)(H,20,21)
• InChI Key: RIEZVDXCCHRFDF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)CNC(=O)C2CCCCC2
• Molecular Formula: C18H24N2O4
• Molecular Weight: 332.4 g/mol
• CAS No.: 433322-96-4

Description

Molecular Structure Analysis

Esters, such as Ethyl 3-(2-(cyclohexanecarboxamido)acetamido)benzoate, feature a carbon-to-oxygen double bond that is also singly bonded to a second oxygen atom, which is then joined to an alkyl or an aryl group. The acetamido group in the compound has the formula C2H4NO.

Scientific Research Applications

1. Chemical Synthesis and Reaction Mechanisms

Ethyl 3-(2-(cyclohexanecarboxamido)acetamido)benzoate has been involved in studies exploring 1,3-dipolar cycloaddition reactions, showcasing its role in the formation of complex molecular structures. For instance, the 1,3-dipolar addition of acetylenedicarboxylic esters to quinazoline oxides resulted in products with potential implications for synthetic organic chemistry, including esters of acrylic acid and by-products of benzo[d][1,3]diazepin-5-carboxylic acid, demonstrating the compound's utility in facilitating diverse chemical transformations (Stauss et al., 1972).

2. Catalytic Activity and Material Science

Research has also highlighted the synthesis of novel materials and their catalytic properties. For example, hybrid silsesquioxane/benzoate complexes were synthesized, showing unique cage structures and catalytic activity in oxidation reactions. This study indicates the potential of incorporating this compound-related structures into new materials for catalysis, offering a pathway for the development of advanced catalysts and materials science applications (Bilyachenko et al., 2022).

3. Organic Frameworks and Adsorption Properties

In the realm of metal-organic frameworks (MOFs), research involving compounds with similar structural motifs to this compound has shown enhanced gas and vapor adsorption capabilities. These findings suggest potential applications in gas storage, separation technologies, and environmental remediation, highlighting the versatility of these compounds in addressing critical issues related to energy and the environment (Huang et al., 2014).

Mechanism of Action

Target of Action

Based on its structure, it may interact with proteins or enzymes that have affinity for its functional groups .

Mode of Action

For instance, the amide groups can form hydrogen bonds with target molecules, influencing their activity .

Biochemical Pathways

Compounds with similar structures have been known to participate in a variety of biochemical pathways, including those involving protein synthesis and metabolism .

Pharmacokinetics

These properties are crucial in determining the bioavailability of the compound .

Result of Action

The compound’s potential therapeutic applications have been noted, suggesting it may have significant biological activity.